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chromium Illl acetate neutralization heat
management

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Chromium(lll) acetate

CAS No.: 39430-51-8

Cat. No.: S1900541

Chemical Properties & Hazards

The table below summarizes key information about Chromium(III) Acetate for risk assessment.

Property Description

Chemical Description Grayish green to bluish green powder [1].
Primary Hazard Threat to the environment [1].

Aqueous Solution Basic (neutralizes acids) [1].
Neutralization Heat Generates "only a little heat" [1].
Solubility Soluble in water [1].

Specific Gravity 1.3 (Denser than water; will sink) [1].

Health Hazards: [1]

¢ Inhalation: Irritating; can cause nasal septum ulceration, pneumonitis, and bronchial carcinoma.
¢ Skin Contact: May cause dermatitis, ulcerations, and sensitizing reactions.
e Eye Contact: Causes irritation.
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Safety & Handling FAQ

Q: What personal protective equipment (PPE) is required? A: Wear rubber gloves, safety glasses, and a

laboratory coat. If powder becomes airborne, an approved mechanical filter respirator is required [1].

Q: What are the first aid measures for exposure? A: [1]

¢ Inhalation: Move the person to fresh air.

e Skin Contact: Wash with large amounts of water.

¢ Eye Contact: Wash with large amounts of water and get medical attention. In all cases, seek medical
aid.

Q: How should a neutralization reaction be managed safely? A: While the heat generated is reported to

be low [1], all acid-base neutralizations should be treated with caution. Standard safe practices include:

e Controlled Addition: Add the acid to the chromic acetate solution slowly and in small increments to
manage any heat or gas release.

e Use a Bath: Perform the reaction in a cold water or ice bath to provide cooling.

¢ Ventilation: Always work in a fume hood to protect against airborne particles and potential mist from
the reaction.

e Compatible Materials: Ensure containers and equipment are made of materials resistant to both the
basic chromic acetate solution and the acid used.

Experimental Neutralization Workflow

The following diagram outlines a general logical workflow for the safe neutralization of Chromium(III)

Acetate, incorporating safety principles.
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Critical Safety Notice
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This information is based on general chemical safety data. Before starting any experiment, you must
consult your institution's specific Safety Data Sheet (SDS) for Chromium(III) Acetate and follow all local
institutional safety protocols. The thermal data, particularly the statement that it generates "only a little heat,"

should be verified through small-scale testing under controlled conditions before scaling up.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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